Cas no 1250794-27-4 (3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine)

• Product Name: 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine
• CAS No: 1250794-27-4
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5250064
• Update Time: 2025-10-23

3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2,2-dimethylpyrrolidine
• Pyrrolidine, 3-(2-fluorophenyl)-2,2-dimethyl-
• 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine

• Inchi： 1S/C12H16FN/c1-12(2)10(7-8-14-12)9-5-3-4-6-11(9)13/h3-6,10,14H,7-8H2,1-2H3
• InChI Key： JVWGFMCRLNEOTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCNC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine

3-(2-Fluorophenyl)-2,2-Dimethylpyrrolidine: A Comprehensive Overview

3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine, with the CAS number 1250794-27-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a fluorophenyl substituent and two methyl groups. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, making it a valuable building block for various applications.

The synthesis of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine typically involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. Researchers have explored the use of transition metal catalysts to enhance the reaction yield and purity, which is crucial for its application in drug development and other high-performance materials.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine exhibits significant bioactivity in various disease models. For instance, it has demonstrated potent anti-inflammatory properties in preclinical trials, making it a candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in cancer therapy.

In the realm of materials science, this compound has been investigated for its use as a precursor in the synthesis of advanced polymers and coatings. The fluorine atom in its structure contributes to enhanced thermal stability and chemical resistance, which are desirable properties for high-performance materials. Recent research has focused on optimizing its incorporation into polymer networks to achieve superior mechanical and electronic properties.

The structural versatility of 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine also makes it an attractive candidate for use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to tailor its properties for specific applications. For example, researchers have explored its use as a chiral auxiliary in asymmetric synthesis, leveraging its unique stereochemical features to produce enantiomerically enriched compounds.

In conclusion, 3-(2-Fluorophenyl)-2,2-dimethylpyrrolidine (CAS 1250794-27-4) is a multifaceted compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in the advancement of science and technology.